Cas no 2137628-46-5 ((4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol)

(4,4,7-Trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol is a specialized heterocyclic compound featuring a tetrahydrobenzoxazole core with a thiol-functionalized methyl group. Its unique structure combines a rigid bicyclic framework with a reactive thiol moiety, making it valuable for applications in organic synthesis, coordination chemistry, and material science. The thiol group enables facile conjugation or metal-binding, while the sterically hindered benzoxazole ring enhances stability. This compound is particularly useful as a ligand or building block for designing functionalized polymers, catalysts, or bioactive molecules. Its well-defined reactivity and structural constraints offer precise control in synthetic modifications, making it a versatile intermediate for advanced chemical research and industrial applications.
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol structure
2137628-46-5 structure
Product Name:(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
CAS No:2137628-46-5
MF:C11H17NOS
MW:211.323781728745
CID:6278111
PubChem ID:165875476
Update Time:2025-05-22

(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
    • EN300-1117302
    • 2137628-46-5
    • Inchi: 1S/C11H17NOS/c1-7-4-5-11(2,3)9-8(6-14)12-13-10(7)9/h7,14H,4-6H2,1-3H3
    • InChI Key: VZVOBSGQSHLJPQ-UHFFFAOYSA-N
    • SMILES: SCC1C2=C(C(C)CCC2(C)C)ON=1

Computed Properties

  • Exact Mass: 211.10308534g/mol
  • Monoisotopic Mass: 211.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 27Ų

(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol Pricemore >>

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Additional information on (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol

The Compound CAS No. 2137628-46-5: (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol

The compound with CAS No. 2137628-46-5 is identified as (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol. This molecule belongs to the class of benzoxazole derivatives and features a thiol group (-SH) attached to the benzoxazole ring system. The benzoxazole moiety is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The presence of the thiol group introduces unique chemical properties that make this compound potentially useful in various applications.

Benzoxazole derivatives have been extensively studied due to their versatile applications in materials science and pharmaceuticals. The thiol group in this compound can participate in various chemical reactions such as nucleophilic substitution and addition reactions. This makes it a valuable intermediate in organic synthesis. Recent studies have explored the use of such compounds in the development of novel materials with specific electronic and optical properties.

One of the key features of (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol is its ability to form stable complexes with metal ions. This property has been leveraged in the design of coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their potential applications in gas storage and catalysis.

In the field of pharmaceuticals, benzoxazole derivatives have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The thiol group in this compound can act as a bioisostere for other functional groups commonly found in drugs. Recent research has focused on optimizing the pharmacokinetic properties of such compounds to enhance their efficacy and reduce toxicity.

The synthesis of (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol involves a multi-step process that typically includes cyclization reactions followed by functionalization. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over the stereochemistry of the product.

From an environmental standpoint,benzoxazole derivatives are generally considered stable under normal conditions; however,special care must be taken during handling and storage to prevent unintended reactions or degradation. Recent studies have also explored the biodegradation pathways of such compounds to assess their environmental impact.

In conclusion,(4,4,,7-trimethyl-,5,,tetrahydro--benzoxazol--yl)methanethiol is a versatile compound with significant potential in multiple fields due to its unique chemical properties and functional groups. Continued research into its applications will undoubtedly uncover new opportunities for its use in advanced materials and therapeutic agents.

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